![molecular formula C7H12ClN3OS B6255966 N-(5-methyl-1,3-thiazol-2-yl)-2-(methylamino)acetamide hydrochloride CAS No. 2639437-47-9](/img/no-structure.png)
N-(5-methyl-1,3-thiazol-2-yl)-2-(methylamino)acetamide hydrochloride
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Overview
Description
N-(5-methyl-1,3-thiazol-2-yl)-2-(methylamino)acetamide hydrochloride is an organic compound that is used as a reagent in organic synthesis. It is a white solid substance with a molecular weight of 179.6 g/mol and a melting point of 147-148 °C. It is soluble in water and ethanol and is insoluble in ether. It has been used in many scientific research applications, such as in the synthesis of various organic molecules, the preparation of heterocyclic compounds, and the investigation of the mechanism of action of various biological molecules.
Scientific Research Applications
N-(5-methyl-1,3-thiazol-2-yl)-2-(methylamino)acetamide hydrochloride has been used in numerous scientific research applications. It has been used as a reagent in the synthesis of various organic molecules, such as heterocyclic compounds, and in the preparation of other organic compounds. It has also been used in the investigation of the mechanism of action of various biological molecules, such as enzymes, hormones, and drugs.
Mechanism of Action
N-(5-methyl-1,3-thiazol-2-yl)-2-(methylamino)acetamide hydrochloride is thought to act as an inhibitor of certain enzymes and proteins. It is believed to bind to the active site of the enzyme or protein, blocking its activity. This can lead to the inhibition of the enzyme or protein, which can result in the inhibition of certain biochemical and physiological processes.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins, which can lead to the inhibition of certain biochemical and physiological processes. It has also been shown to inhibit the growth of certain bacteria and fungi, and to have an anti-inflammatory effect.
Advantages and Limitations for Lab Experiments
N-(5-methyl-1,3-thiazol-2-yl)-2-(methylamino)acetamide hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to obtain, and is a stable compound. It is also soluble in water and ethanol, making it easy to work with. However, it is also insoluble in ether, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for the use of N-(5-methyl-1,3-thiazol-2-yl)-2-(methylamino)acetamide hydrochloride. It could be used in the development of new drugs, as it has been shown to have an inhibitory effect on certain enzymes and proteins. It could also be used in the development of new biocatalysts, as its inhibitory effect on certain enzymes and proteins could be used to control the activity of the biocatalyst. Additionally, it could be used in the development of new pesticides, as its inhibitory effect on certain bacteria and fungi could be used to control pest populations. Finally, it could be used in the development of new materials, as its stability and solubility could be used to create new materials with unique properties.
Synthesis Methods
N-(5-methyl-1,3-thiazol-2-yl)-2-(methylamino)acetamide hydrochloride can be synthesized from the reaction of 5-methyl-1,3-thiazol-2-amine and 2-chloroacetic acid in the presence of a base catalyst. The reaction is carried out at a temperature of 80-90 °C for 1-2 hours. The reaction mixture is then cooled and the product is isolated by filtration and washed with cold water. The product is then crystallized from a mixture of ethanol and ethyl acetate.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-(5-methyl-1,3-thiazol-2-yl)-2-(methylamino)acetamide hydrochloride involves the reaction of 5-methyl-1,3-thiazol-2-amine with chloroacetyl chloride to form N-(5-methyl-1,3-thiazol-2-yl)-2-chloroacetamide, which is then reacted with methylamine to form N-(5-methyl-1,3-thiazol-2-yl)-2-(methylamino)acetamide. The final step involves the addition of hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "5-methyl-1,3-thiazol-2-amine", "chloroacetyl chloride", "methylamine", "hydrochloric acid" ], "Reaction": [ "Step 1: 5-methyl-1,3-thiazol-2-amine is reacted with chloroacetyl chloride in the presence of a base such as triethylamine to form N-(5-methyl-1,3-thiazol-2-yl)-2-chloroacetamide.", "Step 2: N-(5-methyl-1,3-thiazol-2-yl)-2-chloroacetamide is then reacted with excess methylamine in the presence of a base such as sodium hydroxide to form N-(5-methyl-1,3-thiazol-2-yl)-2-(methylamino)acetamide.", "Step 3: The final step involves the addition of hydrochloric acid to the reaction mixture to form the hydrochloride salt of N-(5-methyl-1,3-thiazol-2-yl)-2-(methylamino)acetamide." ] } | |
CAS RN |
2639437-47-9 |
Molecular Formula |
C7H12ClN3OS |
Molecular Weight |
221.7 |
Purity |
95 |
Origin of Product |
United States |
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